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Compound of Interest |

1,3-BIS(2,4,6-
Compound Name: TRIMETHYLPHENYL)-4,5-
DIHYDROIMIDAZOL-2-YLIDENE
CAS No.: 173035-11-5
Cat. No.: B172458
| |

An In-Depth Technical Guide to the SIMes Ligand: Core Properties, Synthesis, and Catalytic
Applications

Introduction

Within the landscape of modern synthetic chemistry, N-Heterocyclic Carbenes (NHCs) have
established themselves as a cornerstone class of ligands for transition metal catalysis and as
potent organocatalysts in their own right. First isolated by Arduengo and coworkers, these
molecules have reshaped the field due to their unique electronic and steric properties.[1][2]
Among the most influential of these is 1,3-bis(2,4,6-trimethylphenyl)-4,5-dihydroimidazol-2-
ylidene, commonly known as SIMes. The "SI" denotes its saturated imidazolidin-2-ylidene
backbone, which distinguishes it from its unsaturated analogue, IMes.[1][3] This structural
modification imparts greater flexibility and enhanced o-donating ability, making SIMes a
superior ligand for a host of catalytic transformations.

This guide provides a detailed examination of the SIMes ligand, intended for researchers and
drug development professionals. We will explore its fundamental physicochemical properties,
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provide validated protocols for its synthesis, and delve into its mechanistic role in key catalytic
reactions, grounding all claims in authoritative literature.

Core Physicochemical and Structural Properties

The efficacy of SIMes in catalysis stems directly from its unique molecular architecture. It
consists of a five-membered saturated imidazoline ring with a divalent carbene center, flanked
by two nitrogen atoms.[1] Each nitrogen is substituted with a bulky 2,4,6-trimethylphenyl
(mesityl) group. This substitution provides significant steric shielding to the coordinated metal
center while simultaneously enhancing the carbene's strong o-donor properties.[1] SIMes is
notably more electron-rich than its unsaturated counterpart, IMes, which allows it to effectively
stabilize electron-deficient metal centers in low oxidation states.[1]

Property Value Source(s)
1,3-bis(2,4,6-
Systematic IUPAC Name trimethylphenyl)-4,5-dihydro- [11[3]

1H-imidazol-2-ylidene

Common Abbreviations SIMes, Hzlmes [3]
Molecular Formula C21H26N2 [11[3]
Molecular Weight 306.453 g-mol—1 [3]
CAS Number 173035-11-5 [3]
Physical Appearance White crystalline solid [3]

Soluble in common organic
Solubility solvents (e.g., THF, [1]
Dichloromethane)

Spectroscopic analysis reveals a characteristic 13C NMR resonance for the carbene carbon
between 210-220 ppm, indicative of its electron-rich nature.[1] X-ray crystallography studies
confirm an N-C-N bond angle of approximately 111-112°, reflecting the sp2 hybridization at the
carbene center.[1]
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Figure 1: Molecular Structure of SIMes

Synthesis of the SIMes Ligand Precursor

The free SIMes carbene is typically generated in situ or used immediately after its preparation
due to its reactivity. The more common and stable form for storage and handling is its
imidazolinium salt precursor, most frequently SIMes-HCI (1,3-Bis(2,4,6-
trimethylphenyl)imidazolinium chloride).[2][4] The synthesis of this precursor is a well-
established, multi-step process.

One robust method involves the dialkylation of dibromoethane with mesitylamine, followed by
cyclization.[5][6] This approach avoids the need to handle glyoxal directly, which is an
advantage in many laboratory settings.

Experimental Protocol: Synthesis of SIMes-HBr and
SIMes-HCI

This protocol is adapted from established literature procedures.[5][6]
Step 1: Synthesis of N,N'-bis-(2,4,6-trimethylphenylamino)ethane dihydrobromide

e To a 250 mL round-bottomed flask equipped with a magnetic stir bar and reflux condenser,
add 2,4,6-trimethylaniline (40.5 g, 0.3 mol).

e Add 1,2-dibromoethane (22.5 g, 0.125 mol) followed by methanol (30 mL).
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Heat the reaction mixture to reflux and stir for 24 hours. A solid precipitate typically forms
after ~18 hours.

Cool the mixture to room temperature and continue stirring for an additional 2 hours.

Filter the resulting brownish precipitate and wash sequentially with methanol (50 mL), ethyl
acetate (100 mL), and diethyl ether (100 mL).

Dry the solid under an air flux to yield the product as a white powder.

Causality: This step constructs the N-C-C-N backbone of the future ligand. Refluxing in

methanol provides the necessary thermal energy for the double alkylation of dibromoethane by

the aniline nucleophile. The product precipitates from the reaction mixture upon formation,

driving the reaction to completion.

Step 2: Synthesis of 1,3-bis-(2,4,6-trimethylphenyl)imidazolinium bromide (SIMes-HBr)

In a flask equipped for distillation, suspend the diamine dihydrobromide salt from Step 1 in
triethyl orthoformate (150 mL).

Add a catalytic amount of formic acid (approx. 7 drops).

Heat the mixture, allowing for the distillation of ethanol and other volatiles, until the internal
temperature reaches 115°C. Maintain this temperature for 30 minutes.

Cool the reaction mixture to room temperature and allow it to stand for 2 hours, during which
the product will crystallize.

Filter the white powder, wash with diethyl ether (2 x 100 mL), and dry.

Causality: Triethyl orthoformate serves as a one-carbon source, reacting with the two

secondary amine groups of the intermediate to form the five-membered imidazolinium ring. The

formic acid catalyzes the cyclization, and the removal of ethanol by distillation drives the

equilibrium towards the product.

Step 3: Generation of the Free SIMes Carbene (for in situ use)
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e Suspend the SIMes-HBr (or SIMes-HCI) salt in anhydrous THF under an inert atmosphere
(e.g., Nitrogen or Argon).

e Add a strong, non-nucleophilic base such as sodium hydride (NaH) or potassium tert-
butoxide (KOtBu) portion-wise at room temperature.

e The deprotonation is typically rapid and can be monitored by the cessation of hydrogen gas
evolution (if using NaH). The resulting solution/suspension contains the free SIMes carbene,
ready for use in complexation or catalysis.[1]
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Figure 2: Synthetic Workflow for SIMes

Click to download full resolution via product page
Figure 2: Synthetic Workflow for SIMes

Core Applications in Organometallic Catalysis

The utility of SIMes is most pronounced in its role as a supporting ligand in transition-metal-
catalyzed reactions. Its strong o-donating character and moderate 1t-accepting properties allow
it to form highly stable bonds with metals like palladium, ruthenium, and gold.[1] This stability is
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crucial for preventing catalyst decomposition and promoting key steps in catalytic cycles, such
as oxidative addition and reductive elimination.[1]

Palladium-Catalyzed Cross-Coupling Reactions

SIMes has become an indispensable ligand in palladium-catalyzed cross-coupling reactions,
such as the Suzuki-Miyaura, Buchwald-Hartwig, and Negishi reactions.[1] In these
transformations, the bulky mesityl groups of the SIMes ligand create a sterically demanding
coordination sphere around the palladium center. This bulk facilitates the reductive elimination
step—the final, bond-forming step of the catalytic cycle—which is often rate-limiting.
Furthermore, the strong electron donation from the SIMes ligand increases the electron density
on the palladium atom, which in turn promotes the initial oxidative addition of the aryl halide
substrate.[1] This combination of steric and electronic effects often leads to higher catalytic
activity, broader substrate scope (including challenging aryl chlorides), and improved product
selectivity compared to earlier generation phosphine ligands.[1][7]
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Figure 3: Generalized Catalytic Cycle for Suzuki-Miyaura Cross-Coupling
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Figure 3: Generalized Catalytic Cycle for Suzuki-Miyaura Cross-Coupling

Beyond cross-coupling, SIMes is a critical component of the Nobel Prize-winning Grubbs Il and
Grubbs-Hoveyda Il catalysts for olefin metathesis.[3] In these systems, the SIMes ligand helps
to generate a more active and stable ruthenium catalyst, enabling complex ring-closing, ring-
opening, and cross-metathesis reactions.

Handling and Safety

While the SIMes ligand is considered relatively stable for an N-heterocyclic carbene, proper
handling is essential. The free carbene is air-stable for short durations but should be handled
and stored under an inert atmosphere (e.g., nitrogen or argon) to prevent gradual
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decomposition upon prolonged exposure to oxygen.[1] Its precursor salt, SIMes-HCI, is
hygroscopic and should be stored in a cool, dry place under inert gas.[4] As with all chemical
reagents, researchers should consult the latest Safety Data Sheet (SDS) before use and
handle the compound in a well-ventilated fume hood while wearing appropriate personal
protective equipment (PPE), including gloves and safety glasses.[8][9]

Conclusion

The SIMes ligand represents a triumph of rational ligand design in catalysis. Its saturated
backbone and bulky mesityl substituents provide a near-optimal combination of steric and
electronic properties that have unlocked new efficiencies and possibilities in organometallic
chemistry. From its foundational role in palladium-catalyzed cross-coupling to its application in
olefin metathesis, SIMes has proven to be a versatile and powerful tool. A thorough
understanding of its properties, synthesis, and mechanistic function is therefore essential for
any scientist engaged in the fields of organic synthesis, drug discovery, and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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